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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium iodate (Ca(IO₃)₂) is an inorganic compound used as a source of iodine in food

products (such as table salt), animal feed, and pharmaceutical preparations.[1][2] It exists in

anhydrous (lautarite) and hexahydrate (bruggenite) forms.[3][4][5] The hexahydrate form,

Ca(IO₃)₂·6H₂O, is a white, crystalline powder.[1] For applications in drug development and

regulated industries, rigorous purity assessment is critical to ensure safety, efficacy, and

compliance with quality standards. This document outlines key analytical methods for the

comprehensive purity and quality evaluation of calcium iodate hexahydrate.

Overall Purity Assessment Strategy
A multi-faceted approach is required to fully characterize the purity of calcium iodate
hexahydrate. This involves determining the main component's concentration (assay),

quantifying the water of hydration, and identifying and quantifying potential impurities.
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Caption: Logical relationships in purity testing.

Assay of Calcium Iodate by Iodometric Titration
Iodometric titration is a classic, reliable, and widely used method for determining the

concentration of oxidizing agents like iodate.[1] The method involves treating the iodate sample

with an excess of potassium iodide (KI) in an acidic solution to liberate iodine (I₂). The liberated

iodine is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution.[6][7]

Principle Reactions:

Liberation of Iodine: IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O

Titration of Iodine: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Experimental Protocol
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blue color disappears
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Na₂S₂O₃ used (V) Calculate % Purity

Click to download full resolution via product page

Caption: Workflow for iodometric titration of calcium iodate.

Sample Preparation: Accurately weigh approximately 600 mg of calcium iodate
hexahydrate. Dissolve it in a mixture of 10 mL of 70% perchloric acid and 10 mL of water,

heating gently if necessary.[3][8] Quantitatively transfer the solution to a 250.0 mL volumetric

flask and dilute to volume with deionized water.

Aliquot Preparation: Pipette a 50.0 mL aliquot of the sample solution into a 250 mL stoppered

Erlenmeyer flask.[3]

Reaction: Add 1 mL of 70% perchloric acid and 5 g of potassium iodide to the flask.[3]

Stopper the flask, swirl gently, and allow the reaction to proceed in the dark for 5 minutes.[3]

Titration: Titrate the liberated iodine with a standardized 0.1 M sodium thiosulfate solution

until the solution becomes a pale yellow color.[6]

Endpoint Determination: Add a few drops of starch indicator solution. The solution will turn a

deep blue color. Continue the titration dropwise until the blue color completely disappears,

leaving a colorless solution.[6]

Calculation: The purity is calculated based on the volume of titrant used.

Data and Calculations
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Parameter Symbol Example Value

Weight of Sample W_sample 600.0 mg

Molarity of Na₂S₂O₃ M_thio 0.1000 M

Volume of Na₂S₂O₃ used V_thio 28.50 mL

Molecular Weight of Ca(IO₃)₂ MW 389.88 g/mol

Calculation Formula: Purity (%) = (V_thio × M_thio × MW × (250/50)) / (6 × W_sample) × 100

Note: The factor of 6 in the denominator arises from the stoichiometry (1 mole of IO₃⁻ reacts to

produce 3 moles of I₂, which in turn react with 6 moles of S₂O₃²⁻).

Determination of Water of Hydration by
Thermogravimetric Analysis (TGA)
TGA is essential for confirming the hexahydrate form of the compound by measuring the mass

loss corresponding to the water of hydration upon heating.

Experimental Protocol

Calibrate TGA
instrument

Accurately weigh 5-10 mg
of sample into a

TGA pan (e.g., alumina)

Place pan in TGA furnace
under N₂ atmosphere

(e.g., 20 mL/min)

Heat from ambient to
~600 °C at a rate of

10 °C/min

Record mass loss as a
function of temperature

Calculate % water content
from the weight loss step
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Caption: Workflow for Thermogravimetric Analysis (TGA).

Instrument Setup: Calibrate the TGA instrument for temperature and mass.

Sample Preparation: Accurately weigh 5-10 mg of the calcium iodate hexahydrate sample

into a suitable TGA pan (e.g., alumina or platinum).

Analysis: Place the sample in the TGA furnace under an inert nitrogen atmosphere (flow rate

~20 mL/min).
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Heating Program: Heat the sample from ambient temperature to approximately 600 °C at a

constant ramp rate (e.g., 10 °C/min).

Data Analysis: Analyze the resulting thermogram. The weight loss corresponding to the

dehydration step is used to calculate the percentage of water.

Data Interpretation
For Ca(IO₃)₂·6H₂O (Molar Mass: 497.98 g/mol ), the six water molecules (6 × 18.02 g/mol =

108.12 g/mol ) account for a theoretical water content.

Theoretical Water Content: (108.12 g/mol / 497.98 g/mol ) × 100% = 21.71%

Temperature Range (°C) Expected Event Theoretical Mass Loss (%)

~40 - 200 °C Loss of 6 H₂O molecules 21.71%

> 540 °C Decomposition of Ca(IO₃)₂ Further mass loss

Note: The decomposition of anhydrous calcium iodate begins around 540 °C.[2]

Impurity Profiling by Ion Chromatography (IC)
IC is a powerful technique for the separation and quantification of ionic impurities, such as

iodide (I⁻), which may be present from the manufacturing process.[9][10] It offers high

sensitivity and selectivity for these analytes.[11]

Experimental Protocol

Prepare standard solutions
of iodate and iodide

Prepare sample solution
by dissolving a known

weight in deionized water

Filter sample and
standards (0.45 µm filter)

Inject into IC system
(e.g., 5 µL)

Separate on anion-
exchange column

Detect using suppressed
conductivity or UV

Quantify iodide against
calibration curve
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Caption: Workflow for impurity analysis by Ion Chromatography.
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Standard and Sample Preparation: Prepare a series of calibration standards for iodide.

Accurately weigh a sample of calcium iodate hexahydrate and dissolve it in high-purity

deionized water to a known concentration.

Filtration: Filter all solutions through a 0.45 µm syringe filter before injection.

Chromatographic Conditions: The following are typical starting conditions. Method

development may be required.

Typical IC Parameters
Parameter Condition

Instrument
Ion Chromatograph with Suppressed

Conductivity or UV Detector

Column
High-capacity anion-exchange column (e.g.,

Metrosep A Supp 17)[11]

Eluent
2.5 mmol/L Sodium Carbonate + 1.7 mmol/L

Sodium Bicarbonate[10]

Flow Rate 1.0 - 1.5 mL/min[10][11]

Column Temp. 30 - 45 °C[10][11]

Injection Vol. 5 - 20 µL[10][11]

Detection
Suppressed Conductivity or UV (225 nm for

Iodide)[10]

Data Analysis: The concentration of iodide in the sample is determined by comparing its peak

area to the calibration curve generated from the iodide standards. The result is reported as a

weight/weight percentage of the original sample. The method can also simultaneously confirm

the iodate peak.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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